Cas no 7440-33-7 (Tungsten)

Tungsten structure
Tungsten structure
Product Name:Tungsten
CAS No:7440-33-7
MF:W
MW:183.839996337891
MDL:MFCD00011461
CID:47449
PubChem ID:24856230
Update Time:2025-04-18

Tungsten Chemical and Physical Properties

Names and Identifiers

    • Tungsten
    • Tunsten
    • va[tungsten]
    • W HC 40
    • TUNGSTEN SINGLE ELEMENT STANDARD
    • TUNGSTEN STANDARD
    • TUNGSTEN STANDARD SOLUTION
    • TUNGSTEN PLASMA EMISSION SPECTROSCOPY STANDARD
    • Tungsten wire
    • Tungsten rod
    • Tungsten slug
    • Tungsten powder
    • Tungsten foil
    • Tungsten plate
    • Tungsten sputtering target
    • Tungsten gauze
    • Tungsten ICP Standard
    • Tungsten ICPStd.
    • tungsten(VI)-oxide
    • Tungstenmetal-325mesh
    • 1000μg
    • DCP standard solution
    • Length (MM), 32
    • LNaOH
    • Thickness (MM), 0.05
    • Tungsten boat
    • Tungsten granular
    • Tungsten ICP
    • Tungsten solution
    • W 000317
    • W 000247
    • W 000221
    • W 000248
    • W 000278
    • W 000219
    • W 000245
    • W 005245
    • W 004500
    • W 007941
    • W 005137
    • W 007940
    • W 000224
    • W 005140
    • W 007913
    • W 007930
    • W 007920
    • W 005145
    • W 005225
    • W 005234
    • W 005131
    • W 005153
    • W 005160
    • W 005162
    • W 005200
    • W 005105
    • W 005110
    • W 005112
    • W 005120
    • W 005220
    • W 005147
    • W 005210
    • W 005240
    • W 005230
    • W 005125
    • W 005130
    • W 005150
    • W 005115
    • W 007928
    • W 005155
    • W 005132
    • W 005138
    • W 005148
    • W 005170
    • W 005236
    • W 005165
    • W 005260
    • W 005250
    • W 005135
    • W 006011
    • W 000327
    • W 005457
    • W 005325
    • W 005330
    • W 005358
    • W 005360
    • W 005310
    • W 005309
    • W 005320
    • W 005350
    • W 005315
    • W 005335
    • W 005362
    • W 005351
    • W 005305
    • W 005308
    • W 006030
    • W 00BO35
    • W 00BO45
    • W 005172
    • W 00WA06
    • W 006012
    • W 000320
    • W 007925
    • W 007915
    • W 007900
    • W 006015
    • W 007910
    • W 007932
    • W 007935
    • W 007929
    • W 000200
    • W 000240
    • W 000190
    • W 006021
    • W 00NU03
    • W 005356
    • W 00BO55
    • W 00NU06
    • W 000180
    • W 00WA04
    • W 00WA05
    • W 00WA03
    • W 000170
    • W 005122
    • W 000395
    • W 000346
    • W 00BO65
    • W 000330
    • W 005816
    • W 000328
    • W 000250
    • W 000160
    • W 000090
    • W 000100
    • W 000120
    • W 000110
    • W 000130
    • W 000140
    • W 000150
    • W 00NU05
    • W 005355
    • W 00NU04
    • W 008720
    • W 000375
    • W 007200
    • W 000220
    • W 000225
    • W 000251
    • W 000226
    • W 000249
    • W 000252
    • W 000255
    • W 000275
    • W 000279
    • W 000335
    • W 000345
    • W 000215
    • W 000218
    • W 005810
    • W 005805
    • W 005808
    • W 005802
    • W 005803
    • W 008710
    • W 004300
    • W 006100
    • W 004600
    • W 000290
    • W 000310
    • W 000270
    • W 000315
    • W 000325
    • W 000340
    • W 000370
    • W 000390
    • 5N-W
    • AW3105
    • B 10
    • B 10 (metal)
    • BIO
    • BIO (metal)
    • C 50H
    • D 100
    • D 100 (metal)
    • D100W
    • D 20
    • D 20 (metal)
    • FW 1-150
    • GE-U 10-4795
    • Osram M-37
    • PF 17W
    • RST-U
    • SG50W
    • Tungsten element
    • VA (tungsten)
    • Ventron 00620
    • W 3KD
    • W 3N8
    • WL100
    • Wolfram
    • W
    • VA
    • WL
    • WT
    • TUNGSTEN ION
    • Tungsten, elemental
    • wolframium
    • tungsten atom
    • tungsten(6+)
    • Tungsten, soluble compounds
    • Tungsten, insoluble compounds
    • V9306CXO6G
    • Tungsten, metal and insoluble compounds
    • tungsteno
    • Tungsten compounds
    • Tungsten ion(W6 )
    • Tungsten and compounds
    • Tungsten, ion(W6 )
    • Tungsten, ion(W4 )
    • Tungsten, ion (W6+)
    • volframio
    • wolframio
    • tungstene
    • Tungsten hydride
    • TUNGSTEN, POWDER, <10 MICRON, 99.99+%
    • TUNGSTEN, WIRE, 1.0MM DIAM., 99.99%
    • TUNGSTEN, FOIL, 0.5MM THICK, 99.9+%
    • Tungsten, monocrystalline powder, 0.6-1 micron, 99.9+% metals basis
    • Tungsten wire 99.95%
    • Tungsten1
    • Tungsten2
    • MDL： MFCD00011461
    • Inchi： 1S/W
    • InChI Key： WFKWXMTUELFFGS-UHFFFAOYSA-N
    • SMILES： [W]

Computed Properties

  • Exact Mass: 183.95100
  • Monoisotopic Mass: 183.951
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 1
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Gray ferrous metal. Hard and brittle.
  • Density: 19.3 g/mL at 25 °C(lit.)
  • Melting Point: 3410 °C (lit.)
  • Boiling Point: 5660 °C(lit.)
  • Flash Point: -23 °C
  • Solubility: Soluble in nitric acid and hydrofluoric acid.
  • Water Partition Coefficient: Insoluble
  • Stability/Shelf Life: Stable. Dust is flammable, though not likely to present a hazard if normal good practice is used.
  • PSA: 0.00000
  • LogP: 0.00000
  • Merck: 13,9884
  • Solubility: Mixed acid soluble in nitric acid and hydrofluoric acid. Fused with a mixture of sodium hydroxide and sodium carbonate. Slightly soluble in nitric acid, sulfuric acid, aqua regia; Insoluble in water, hydrofluoric acid, potassium hydroxide. Soluble in nitric acid and hydrofluoric acid.

Tungsten Security Information

  • Symbol: GHS02 GHS07
  • Signal Word：Danger
  • Hazard Statement： H228,H315,H319
  • Warning Statement： P210,P305+P351+P338
  • Hazardous Material transportation number：UN 3089
  • WGK Germany：3
  • Hazard Category Code： 11-36/38
  • Safety Instruction： S6-S26-S36
  • RTECS：YO7175000
  • Hazardous Material Identification： F Xi
  • Packing Group：III
  • Hazard Level：4.1
  • Safety Term：4.1
  • Packing Group：III
  • Risk Phrases：R11; R36/38
  • Storage Condition：Store at 4°C,-4At ℃Store…Better
  • HazardClass：4.1
  • PackingGroup：III
  • TSCA：Yes

Tungsten Pricemore >>

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Tungsten Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7440-33-7)钨W-180
Order Number:LE25904387;LE18905519;LE5744;LE25904389;LE18905508
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:52
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7440-33-7)Tungsten
Order Number:sfd17504
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7440-33-7)Tungsten
Order Number:A1210984
Stock Status:in Stock
Quantity:250g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:55
Price ($):245.0/374.0
Email:sales@amadischem.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7440-33-7)钨W-180
LE25904387;LE18905519;LE5744;LE25904389;LE18905508
Purity:99%/99%/99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry/Inquiry/Inquiry
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Suzhou Senfeida Chemical Co., Ltd
(CAS:7440-33-7)Tungsten
sfd17504
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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